N-(5-bromo-2-ethoxybenzyl)aniline

• IUPAC Name: N-[(5-bromo-2-ethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C15H16BrNO/c1-2-18-15-9-8-13(16)10-12(15)11-17-14-6-4-3-5-7-14/h3-10,17H,2,11H2,1H3
• InChI Key: SNDFPSOYSFDSAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)CNC2=CC=CC=C2
• Molecular Formula: C15H16BrNO
• Molecular Weight: 306.20 g/mol

Description

“N-(5-Bromo-2-ethoxybenzyl)aniline” is an organic compound with the molecular formula C15H16BrNO. It has an average mass of 306.198 Da and a monoisotopic mass of 305.041504 Da.

Synthesis Analysis

The synthesis of aniline derivatives, such as “N-(5-bromo-2-ethoxybenzyl)aniline”, often involves nucleophilic catalysis. For instance, p-substituted aniline derivatives can be used as catalysts for efficient hydrazone formation and exchange in both protic and aprotic solvents. Additionally, aniline derivatives can be synthesized by in situ polymerization methods.

Chemical Reactions Analysis

Aniline compounds, including “N-(5-bromo-2-ethoxybenzyl)aniline”, are precursors to many high-value chemical products. They can undergo various reactions, including reactions with alkyl halides to produce secondary amines or tertiary amines. Anilines can also react with halogens.

Scientific Research Applications

Crystal Structure Analysis

Studies on compounds like p-bromo-N-(p-cyanobenzylidene)aniline reveal insights into crystal structures and intermolecular interactions, such as CN······X contacts, which are critical for understanding material properties and designing new materials with specific characteristics (Ojala et al., 2001).

Polymer Science

Research into polyurethane cationomers incorporating anil groups, including structures similar to N-(5-bromo-2-ethoxybenzyl)aniline, has been conducted to develop materials with fluorescent properties. These findings have implications for creating novel polymers with specific optical properties for use in various applications (Buruianǎ et al., 2005).

Organic Synthesis

The synthesis and characterization of Schiff bases derived from bromo and methyl anilines, including their potentiometric studies with metal ions, highlight the chemical versatility and reactivity of aniline derivatives. Such research underpins the development of new synthetic methodologies and the exploration of these compounds' biological activities (Upadhyay et al., 2020).

Material Science

Investigations into the crystal growth, structural, and vibrational effects of hydrogen bonding in compounds like 4-Methoxy-N-(nitrobenzylidene)-aniline provide valuable insights into the design of materials with specific electronic and optical properties. These studies are foundational for developing new materials for electronic applications (Subi et al., 2022).

Safety and Hazards

While specific safety data for “N-(5-bromo-2-ethoxybenzyl)aniline” is not available, aniline is generally considered hazardous. It is combustible, may cause an allergic skin reaction, causes serious eye damage, and may cause drowsiness or dizziness. It is suspected of causing genetic defects and cancer, and causes damage to organs through prolonged or repeated exposure.